4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride

• IUPAC Name: 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenylpiperidin-4-ol;hydrochloride
• InChI: InChI=1S/C26H29NO2.ClH/c1-18-24(20-12-6-4-7-13-20)27-25(21-14-8-5-9-15-21)19(2)26(18,28)22-16-10-11-17-23(22)29-3;/h4-19,24-25,27-28H,1-3H3;1H
• InChI Key: VLMBAXHTJUBIOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(NC(C(C1(C2=CC=CC=C2OC)O)C)C3=CC=CC=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C26H30ClNO2
• Molecular Weight: 424.0 g/mol

Description

4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride, also known as MDPV, is a synthetic cathinone that belongs to the family of psychoactive substances. It was first synthesized in the 1960s, but its use as a recreational drug has increased in recent years. MDPV is a potent stimulant that acts on the central nervous system, producing effects similar to those of cocaine and amphetamines. In

Mechanism of Action

4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their concentrations in the brain. This results in the stimulation of the central nervous system, producing feelings of euphoria, increased energy, and alertness. 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride also acts as a monoamine oxidase inhibitor, which further enhances its effects.
Biochemical and Physiological Effects
4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride produces a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces vasoconstriction, which can lead to tissue damage and other complications. 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride has been shown to produce long-lasting effects on the central nervous system, leading to addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride has several advantages as a research tool, including its potency, selectivity, and availability. However, it also has several limitations, including its potential for abuse and toxicity. Researchers must take precautions when handling 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride, as it can be hazardous to their health.

Future Directions

There are several future directions for research on 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride, including the development of new analogs and derivatives with improved selectivity and safety profiles. Future research should also focus on the long-term effects of 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride on the central nervous system and its potential for addiction and other psychiatric disorders.
Conclusion
In conclusion, 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride is a potent stimulant that acts on the central nervous system, producing effects similar to those of cocaine and amphetamines. It has been used in scientific research to investigate its effects on the central nervous system and the mechanisms of action of other psychoactive substances. 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride produces a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. However, it also has several limitations, including its potential for abuse and toxicity. Future research should focus on the development of new analogs and derivatives with improved selectivity and safety profiles, as well as the long-term effects of 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride on the central nervous system.

Synthesis Methods

4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride is synthesized from piperonal, a chemical found in plants such as Piper nigrum and Piper longum. The synthesis involves a series of chemical reactions, including oxidation, reduction, and cyclization. The final product is a white crystalline powder that is soluble in water and other solvents.

Scientific Research Applications

4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride has been used in scientific research to investigate its effects on the central nervous system. It has been shown to produce locomotor stimulation, hyperthermia, and other behavioral effects in animal models. 4-(2-methoxyphenyl)-3,5-dimethyl-2,6-diphenyl-4-piperidinol hydrochloride has also been used to study the mechanisms of action of other psychoactive substances, such as cocaine and amphetamines.